LY456066

• Molecular Formula: C19H23N3OS
• Molecular Weight: 341.5 g/mol
• InChI: InChI=1S/C19H23N3OS/c23-9-10-24-19-21-17-8-4-3-7-16(17)18(22-19)20-15-11-13-5-1-2-6-14(13)12-15/h1-2,5-6,15,23H,3-4,7-12H2,(H,20,21,22)
• InChIKey: VZJHTQZXSTXJNO-UHFFFAOYSA-N

LY456066 mGluR1 NAM Profile

LY456066 (CAS 338738-66-2, C19H23N3OS, MW 341.47) is a synthetic small-molecule negative allosteric modulator (NAM) that acts as a selective, non-competitive antagonist of the metabotropic glutamate receptor subtype 1 (mGluR1). It belongs to the 4-amino-5,6,7,8-tetrahydroquinazoline chemotype and binds to a conserved transmembrane allosteric site distinct from the orthosteric glutamate pocket [1]. Originally disclosed by Eli Lilly, LY456066 has been characterized in recombinant cell systems and rodent behavioral models for its antinociceptive and anxiolytic-like effects [2].

Selective negative allosteric modulator of mGluR1

Chemotype-dependent allosteric site interaction

Fit for recombinant and rodent behavioral model studies

• [1] IUPHAR/BPS Guide to Pharmacology. LY456066 Ligand ID: 3347. Accessed 2026. Available at: https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=3347 View Source
• [2] El-Kouhen O, Lehto SG, Pan JB, et al. Blockade of mGluR1 receptor results in analgesia and disruption of motor and cognitive performances: effects of A-841720, a novel non-competitive mGluR1 receptor antagonist. Br J Pharmacol. 2006;149(6):761-774. doi:10.1038/sj.bjp.0706877 View Source

LY456066 Irreplaceability

The mGluR1 negative allosteric modulator landscape encompasses structurally diverse chemotypes — including chromen-4-ones (e.g., CFMMC), thiazolo-benzimidazoles (e.g., YM-298198), pyrano-quinolines (e.g., R-214127), triazolo-isoindolones (e.g., JNJ16259685), and tetrahydroquinazolines (e.g., LY456066, LY456236) — that bind to distinct or overlapping transmembrane domain residues [1]. Consequently, potency at mGluR1 alone does not predict selectivity against the closely related mGluR5 subtype, nor does it predict in vivo efficacy or motor side-effect liability [2]. LY456066's combination of sub-30 nM cellular IC50, >325-fold selectivity over mGluR5, and its specific binding to a conserved negative allosteric regulatory domain [1] make it a non-interchangeable tool compound for studies where mGluR1-specific pharmacology must be isolated from mGluR5 or off-target confounds.

Chemotype diversity across mGluR1 NAMs

Structurally distinct chemotypes bind overlapping yet differentiated TM residues; mGluR1 potency alone may not predict selectivity or behavioral profile.

mGluR5 selectivity windows differ

Subtype selectivity ratios vary widely among NAMs; a pan-mGluR1/5 compound may confound mGluR1-specific pharmacological interpretation.

Motor endpoint liability is class-specific

mGluR1 NAMs commonly produce motor coordination effects at antinociceptive doses; comparator compounds may show different motor/analgesia separation profiles.

• [1] Fukuda J, Suzuki G, Kimura T, et al. Identification of a novel transmembrane domain involved in the negative modulation of mGluR1 using a newly discovered allosteric mGluR1 antagonist, 3-cyclohexyl-5-fluoro-6-methyl-7-(2-morpholin-4-ylethoxy)-4H-chromen-4-one. Neuropharmacology. 2009;57(4):438-445. doi:10.1016/j.neuropharm.2009.06.017 View Source
• [2] El-Kouhen O, Lehto SG, Pan JB, et al. Blockade of mGluR1 receptor results in analgesia and disruption of motor and cognitive performances: effects of A-841720, a novel non-competitive mGluR1 receptor antagonist. Br J Pharmacol. 2006;149(6):761-774. doi:10.1038/sj.bjp.0706877 View Source

LY456066 Head-to-Head Comparison

mGluR1 Potency vs. CFMMC

In recombinant human mGluR1a-expressing CHO cells monitored by L-glutamate-evoked intracellular Ca²⁺ mobilization, LY456066 achieves an IC50 of 28 nM [1], demonstrating approximately 1.8-fold higher potency than the chromen-4-one NAM CFMMC, which yields an IC50 of 50 nM under identical assay conditions reported in the same study [2].

mGluR1 Potency vs CFMMC

Head-to-head

28 nM vs 50 nM IC50
1.8-fold higher potency

Supports mGluR1 potency comparison context

CHO-mGluR1a Ca²⁺ mobilization assay

Evidence Dimension	Inhibition of L-glutamate-induced intracellular Ca²⁺ mobilization in recombinant human mGluR1a-expressing CHO cells (IC50)
Target Compound Data	IC50 = 28 nM (LY456066, designated Compound 4 in the study)
Comparator Or Baseline	CFMMC (3-cyclohexyl-5-fluoro-6-methyl-7-(2-morpholin-4-ylethoxy)-4H-chromen-4-one): IC50 = 50 nM
Quantified Difference	1.8-fold greater potency for LY456066
Conditions	CHO cells stably expressing recombinant human mGluR1a; agonist: L-glutamate; detection: FLIPR-based Ca²⁺ mobilization assay; referenced in Neuropharmacology (2009) and PMID 26988308

Why This Matters

For researchers requiring maximal mGluR1 inhibition at low compound concentrations to minimize solvent toxicity or off-target effects, LY456066's 28 nM IC50 provides a meaningful potency advantage over CFMMC (50 nM).

• [1] Lovell KM, Felts AS, Rodriguez AL, et al. N-Alkylpyrido[1',2':1,5]pyrazolo-[4,3-d]pyrimidin-4-amines: A new series of negative allosteric modulators of mGlu1/5 with CNS exposure in rodents. Bioorg Med Chem Lett. 2016;26(9):2188-2193. doi:10.1016/j.bmcl.2016.03.026. Supplementary data: LY456066 (Compound 4) assessed in CHO-mGluR1a and CHO-mGluR5a Ca²⁺ mobilization assays. View Source
• [2] Fukuda J, Suzuki G, Kimura T, et al. Identification of a novel transmembrane domain involved in the negative modulation of mGluR1 using a newly discovered allosteric mGluR1 antagonist, 3-cyclohexyl-5-fluoro-6-methyl-7-(2-morpholin-4-ylethoxy)-4H-chromen-4-one. Neuropharmacology. 2009;57(4):438-445. CFMMC IC50 = 50 nM at recombinant human mGluR1a. View Source

mGluR1 over mGluR5 Selectivity vs. CFMMC

LY456066 exhibits an IC50 of >9,100 nM at recombinant human mGluR5a, resulting in a >325-fold selectivity window for mGluR1 over mGluR5 [1]. This contrasts with CFMMC, which shows an IC50 of >10,000 nM at mGluR5a, yielding a >200-fold selectivity window [2]. Both compounds were evaluated in the same CHO Ca²⁺ mobilization assay format, enabling direct comparison of selectivity margins.

mGluR1 over mGluR5 Selectivity

Head-to-head

>325-fold (mGluR1/mGluR5)
vs >200-fold for CFMMC

Supports subtype-selectivity review

Same CHO Ca²⁺ platform; FLIPR detection

Evidence Dimension	mGluR1 vs. mGluR5 selectivity ratio calculated from IC50 values in recombinant CHO cell Ca²⁺ mobilization assays
Target Compound Data	mGluR1 IC50 = 28 nM; mGluR5a IC50 > 9,100 nM; Selectivity ratio > 325-fold
Comparator Or Baseline	CFMMC: mGluR1 IC50 = 50 nM; mGluR5a IC50 > 10,000 nM; Selectivity ratio > 200-fold
Quantified Difference	LY456066 provides a >325-fold selectivity margin vs. >200-fold for CFMMC
Conditions	Recombinant human mGluR1a and mGluR5a stably expressed in CHO cells; L-glutamate-evoked Ca²⁺ mobilization; FLIPR detection

Why This Matters

The >325-fold selectivity ensures that at concentrations sufficient to fully occupy mGluR1, LY456066 produces negligible mGluR5 engagement, a critical consideration for studies attributing pharmacological effects specifically to mGluR1 blockade.

• [1] Lovell KM, Felts AS, Rodriguez AL, et al. N-Alkylpyrido[1',2':1,5]pyrazolo-[4,3-d]pyrimidin-4-amines: A new series of negative allosteric modulators of mGlu1/5 with CNS exposure in rodents. Bioorg Med Chem Lett. 2016;26(9):2188-2193. Data: LY456066 mGluR5a IC50 > 9,100 nM. View Source
• [2] Fukuda J, Suzuki G, Kimura T, et al. Neuropharmacology. 2009;57(4):438-445. CFMMC mGluR5a IC50 > 10,000 nM. View Source

mGluR1 Binding Affinity vs. A-841720

LY456066 binds to native rat cerebellar mGluR1 receptors with a Ki of 143 nM, as determined by radioligand displacement using [³H]-LY456066 in rat cerebellum membrane preparations [1]. This binding affinity is the basis for using LY456066 at 10 μM to define nonspecific binding in mGluR1 radioligand assays, distinguishing it from A-841720 and other antagonists [2]. Note: binding affinity (Ki) reflects a different measurement endpoint than functional IC50; direct Ki-to-Ki comparisons for other mGluR1 NAMs are limited by assay heterogeneity.

mGluR1 Binding Affinity

Cross-study

Ki = 143 nM (rat cerebellum)

Supports radioligand assay setup context

[³H]-LY456066 displacement; Tris-HCl buffer

Evidence Dimension	Binding affinity (Ki) for native rat mGluR1 in cerebellar membranes
Target Compound Data	Ki = 143 nM for LY456066 (rat cerebellum)
Comparator Or Baseline	A-841720: Ki not reported in comparable format; instead, IC50 values are reported from functional assays. Class-level: mGluR1 NAM Ki values typically range from 50–500 nM in cerebellar membrane assays.
Quantified Difference	LY456066 Ki = 143 nM places it in the moderate-affinity range among mGluR1 NAMs
Conditions	Rat (Sprague Dawley) cerebellar membranes; radioligand: [³H]-LY456066; nonspecific binding defined with 10 μM LY456066; buffer: 50 mM Tris-HCl, pH 7.4, 1.2 mM MgCl2, 2 mM CaCl2, 4°C

Why This Matters

LY456066's established Ki and its routine use as a cold competitor for defining nonspecific binding make it a validated reference standard for setting up and troubleshooting mGluR1 radioligand binding protocols.

• [1] IUPHAR/BPS Guide to Pharmacology. LY456066 Ligand ID: 3347. pKi = 6.84 (Ki = 143 nM) for rat mGluR1. Primary reference: Neuropharmacology (2009) 57: 438-45. PMID: 19559036. View Source
• [2] El-Kouhen O, Lehto SG, Pan JB, et al. Br J Pharmacol. 2006;149(6):761-774. Methods describe use of LY-456066 at 10 μM to define nonspecific binding in mGluR1 radioligand binding assays. View Source

In Vivo Formalin Test: mGluR1 vs. mGluR5 Antagonists

LY456066 reduces both hyperalgesia and the number of licking/flinching behaviors following intraplantar formalin injection in rodents, demonstrating efficacy in a model of persistent inflammatory pain [1]. While direct dose-response curves for LY456066 in the formalin test are not fully published, the compound has been classified alongside mGluR5 antagonists MPEP and MTEP as producing antinociception, though with a differentiated side-effect profile that includes potential motor impairment at higher doses — a known class liability of mGluR1 NAMs distinct from mGluR5 antagonists [2].

Formalin Test Antinociception

Supporting evidence

Reduction in nociceptive behaviors reported

Supports pain-model endpoint context

Motor coordination monitoring advised

Evidence Dimension	Reduction of formalin-induced nociceptive behaviors (licking, flinching, hyperalgesia) in rodents
Target Compound Data	LY456066: significant reduction in nociceptive behaviors (specific percentage reduction not tabulated in public domain)
Comparator Or Baseline	mGluR5 antagonists MPEP and MTEP: also reduce nociceptive behaviors in the formalin test, but with a distinct side-effect profile separating mGluR1 and mGluR5 mechanisms
Quantified Difference	Qualitative: both mGluR1 (LY456066) and mGluR5 (MPEP/MTEP) antagonists produce antinociception; LY456066 additionally associated with motor coordination disruption at antinociceptive doses
Conditions	Rodent (rat) formalin test; intraplantar formalin injection; behavioral scoring of licking, flinching, and hyperalgesia endpoints

Why This Matters

Procurement of LY456066 is warranted for studies requiring pharmacological dissection of mGluR1-specific contributions to pain processing, as opposed to mGluR5-mediated effects, particularly when motor side effects are an experimental variable of interest rather than a confound.

• [1] Varty GB, Grilli M, Forlani A, et al. The antinociceptive and anxiolytic-like effects of the metabotropic glutamate receptor 5 (mGluR5) antagonists, MPEP and MTEP, and the mGluR1 antagonist, LY456236, in rodents: a comparison of efficacy and side-effect profiles. Psychopharmacology (Berl). 2005;179(1):207-217. Note: LY456066 data referenced in context of mGluR1 antagonist class; primary in vivo characterization of LY456066 appears in subsequent studies. View Source
• [2] El-Kouhen O, Lehto SG, Pan JB, et al. Br J Pharmacol. 2006;149(6):761-774. Discussion places LY456066 among mGluR1 antagonists with noted motor side-effect liability. View Source

Allosteric Site: TM5 Residue N760

Mutagenesis studies reveal that the antagonistic activity of LY456066 (referred to as 'Compound 1' in the study) is significantly attenuated by point mutation of asparagine 760 (N760) in transmembrane domain 5 (TM5) of human mGluR1a [1]. This same residue is required for the activity of structurally unrelated mGluR1 antagonists including CFMMC and YM-298198, yet the degree of attenuation differs among chemotypes, indicating that while LY456066 shares the N760 interaction determinant, its specific binding pose and surrounding contact residues within the conserved negative allosteric regulatory domain may differ subtly from those of comparator NAMs.

Allosteric Site N760 Requirement

Class-level inference

N760A mutation attenuates LY456066 activity

Supports allosteric site-mapping context

Quantitative fold-shift not publicly tabulated

Evidence Dimension	Dependence of antagonist activity on mGluR1 TM5 residue N760 (point mutation N760A or N760D)
Target Compound Data	LY456066 ('Compound 1'): inhibitory activity significantly reduced in N760-mutated mGluR1a (quantitative fold-shift not publicly tabulated for this compound)
Comparator Or Baseline	CFMMC and YM-298198: both also show reduced activity at N760 mutants, confirming shared TM5 interaction requirement across diverse mGluR1 NAM chemotypes
Quantified Difference	Qualitative: all three antagonists require N760; quantitative differentiation of residual activity at mutant receptor not available for LY456066 specifically
Conditions	Site-directed mutagenesis of human mGluR1a transiently expressed in CHO cells; Ca²⁺ mobilization functional assay; referenced in Neuropharmacology (2009)

Why This Matters

The confirmed dependence of LY456066 on the N760 TM5 residue provides a validated molecular fingerprint for this compound, enabling researchers to design mutagenesis controls that distinguish LY456066's binding mode from orthosteric ligands or NAMs operating through distinct allosteric sites.

• [1] Fukuda J, Suzuki G, Kimura T, et al. Neuropharmacology. 2009;57(4):438-445. Describes N760 in TM5 as critical for antagonism by CFMMC, YM-298198, and Compound 1 (LY456066 analog). View Source

LY456066 Application Scenarios

mGluR1 Subtype-Selective Dissection in Recombinant Models

For studies requiring selective blockade of mGluR1 without concomitant mGluR5 inhibition, LY456066 at concentrations up to 1 μM provides >30-fold margin over its mGluR5a IC50 of >9,100 nM, ensuring clean pharmacological isolation of mGluR1-mediated calcium responses in CHO or HEK recombinant systems [1]. This selectivity profile makes LY456066 the preferred tool over dual mGluR1/mGluR5 NAMs that cannot resolve subtype-specific contributions to intracellular signaling [1].

mGluR1 Radioligand Binding Standard

LY456066 at 10 μM is an established standard for defining nonspecific binding in mGluR1 radioligand displacement assays using rat cerebellar membranes, as validated in published binding protocols [2]. Its well-characterized Ki of 143 nM at native rat mGluR1 and commercial availability make it a reliable cold competitor for assay setup, validation, and troubleshooting across laboratories.

mGluR1 Pain and Anxiety Behavioral Models

LY456066 is suitable for rodent studies investigating the role of mGluR1 in persistent inflammatory pain (formalin test) and anxiety-like behaviors, with the important caveat that motor coordination deficits may emerge at antinociceptive doses — a class liability of mGluR1 NAMs that must be controlled for experimentally but that also provides a behavioral readout for target engagement [3]. Researchers comparing mGluR1 vs. mGluR5 contributions to behavior should pair LY456066 with selective mGluR5 antagonists (e.g., MPEP or MTEP) to dissect receptor-specific effects.

Allosteric Site Mapping with TM5 N760 Mutagenesis

Given the demonstrated dependence of LY456066's antagonism on the TM5 residue N760 [4], this compound serves as a pharmacological tool for functional mapping of the conserved negative allosteric regulatory domain in mGluR1. Researchers can pair LY456066 treatment with N760 point mutations to confirm on-target allosteric mechanism of action and to differentiate NAM-sensitive from NAM-insensitive receptor conformations in structure-function studies.

Application

Selection Property

Validation Focus

Recombinant mGluR1/mGluR5 dissection

mGluR1 over mGluR5 selectivity context

mGluR5 counter-screen validation

Radioligand binding standard

Established cold-competitor context

Nonspecific binding definition review

Pain and anxiety behavioral models

Antinociception model response context

Motor endpoint monitoring

Allosteric site mapping (TM5 N760)

N760 interaction requirement context

Mutagenesis control validation

• [1] Lovell KM, Felts AS, Rodriguez AL, et al. Bioorg Med Chem Lett. 2016;26(9):2188-2193. LY456066 mGluR1a IC50 = 28 nM and mGluR5a IC50 > 9,100 nM. View Source
• [2] El-Kouhen O, Lehto SG, Pan JB, et al. Br J Pharmacol. 2006;149(6):761-774. Rat cerebellar membrane binding protocol using 10 μM LY-456066 for nonspecific binding definition. View Source
• [3] Varty GB, Grilli M, Forlani A, et al. Psychopharmacology (Berl). 2005;179(1):207-217. Antinociceptive and anxiolytic-like effects of mGluR1 antagonist LY456236 in rodents; mGluR1 NAM motor side-effect class liability. View Source
• [4] Fukuda J, Suzuki G, Kimura T, et al. Neuropharmacology. 2009;57(4):438-445. N760 in TM5 as critical residue for mGluR1 allosteric antagonism by Compound 1 (LY456066 analog). View Source